4-(Bis(4-(1H-imidazol-1-yl)phenyl)amino)benzaldehyde
Description
4-(Bis(4-(1H-imidazol-1-yl)phenyl)amino)benzaldehyde is a polyfunctional aromatic aldehyde featuring a central benzaldehyde core substituted with a bis(imidazolylphenyl)amino group. This compound is distinguished by its two 4-(1H-imidazol-1-yl)phenyl moieties linked via an amino bridge to the aldehyde-bearing benzene ring.
Properties
Molecular Formula |
C25H19N5O |
|---|---|
Molecular Weight |
405.5 g/mol |
IUPAC Name |
4-(4-imidazol-1-yl-N-(4-imidazol-1-ylphenyl)anilino)benzaldehyde |
InChI |
InChI=1S/C25H19N5O/c31-17-20-1-3-23(4-2-20)30(24-9-5-21(6-10-24)28-15-13-26-18-28)25-11-7-22(8-12-25)29-16-14-27-19-29/h1-19H |
InChI Key |
FBKCDERCBMFWTC-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1C=O)N(C2=CC=C(C=C2)N3C=CN=C3)C4=CC=C(C=C4)N5C=CN=C5 |
Origin of Product |
United States |
Comparison with Similar Compounds
4-(1H-Imidazol-1-yl)benzaldehyde
A simpler analogue, 4-(1H-imidazol-1-yl)benzaldehyde (CAS 10040-98-9), shares the imidazole-substituted benzaldehyde motif but lacks the bis(imidazolylphenyl)amino group. This compound is a key intermediate in synthesizing chalcones, polyimides, and bioactive molecules . For example, it undergoes Claisen-Schmidt condensation with acetophenones to form antifungal chalcones like (E)-3-[4-(1H-imidazol-1-yl)phenyl]-1-(4-methylphenyl)prop-2-en-1-one . Compared to the target compound, its smaller size and single imidazole group reduce steric hindrance and complexity in coordination chemistry but limit multivalent interactions .
Polyimide Monomers with Imidazole Substituents
6FDA-I4A, a polyimide monomer synthesized from 5,5′-(perfluoropropane-2,2-diyl)bis(2-(4-(1H-imidazol-1-yl)phenyl)isoindoline-1,3-dione), incorporates two imidazole-substituted phenyl groups similar to the target compound. However, its fluorinated isoindoline backbone and lack of an aldehyde group make it suitable for high-performance polymers rather than small-molecule applications .
Imidazole-Benzamide Derivatives
Compounds like N-(2-(3-(3,4-difluorophenyl)ureido)ethyl)-4-(1H-imidazol-1-yl)benzamide (3b) replace the aldehyde with a benzamide group. This modification enhances hydrogen-bonding capacity and bioavailability, highlighting how functional group substitution tailors compounds for specific biological targets .
Physicochemical Properties
While specific data for the target compound is unavailable, comparisons can be inferred:
The target compound’s higher molecular weight and additional imidazole groups likely reduce solubility in polar solvents compared to simpler analogues but enhance thermal stability .
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